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Compound of Interest

Compound Name: 2-APB hydrochloride

Cat. No.: B160591

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as 2-APB hydrochloride.
This guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to foster a culture of safety and precision in the laboratory.

Chemical and Physical Properties of Related Compounds

While a specific Safety Data Sheet (SDS) for 2-APB hydrochloride is not readily available,
data from closely related benzofuran compounds like 5-APB and 6-APB provide critical safety
insights.
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Property

5-APB
Hydrochloride

6-APB
Hydrochloride

General Remarks

Chemical Formula

C11H13NO « HCI[1]

C11H13NO « HCI[2]

The molecular

structure is similar.

Molecular Weight

211.7 g/mol [1]

211.7 g/mol

Identical molecular

weight.

Hazard Statements

H302: Harmful if
swallowedH312:
Harmful in contact
with skinH332:
Harmful if
inhaledH411: Toxic to
aquatic life with long

lasting effects[3]

H302: Harmful if
swallowedH312:
Harmful in contact
with skinH332:
Harmful if
inhaledH411: Toxic to
aquatic life with long

lasting effects[3]

Assumed to have
similar acute toxicity
and environmental

hazards.

Precautionary

Statements

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/sprayP273: Avoid
release to the
environmentP280:
Wear protective
gloves/protective
clothing/eye
protection/face
protectionP301+P312:
IF SWALLOWED: Call
a POISON CENTER
or doctor/physician if
you feel
unwellP302+P352: IF
ON SKIN: Wash with
plenty of soap and
waterP304+P340: IF
INHALED: Remove
victim to fresh air and

keep at restin a

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/sprayP273: Avoid
release to the
environmentP280:
Wear protective
gloves/protective
clothing/eye
protection/face
protectionP301+P312:
IF SWALLOWED: Call
a POISON CENTER
or doctor/physician if
you feel
unwellP302+P352: IF
ON SKIN: Wash with
plenty of soap and
waterP304+P340: IF
INHALED: Remove
victim to fresh air and

keep at restin a

Standard precautions
for handling harmful
substances should be

followed.
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position comfortable position comfortable
for breathingP501: for breathingP501:
Dispose of Dispose of
contents/container in contents/container in
accordance with accordance with

local/regional/national/  local/regional/national/
international international

regulations[3][4] regulations[3]

Operational Plan for Handling 2-APB Hydrochloride

A systematic approach to handling 2-APB hydrochloride is crucial to minimize exposure and
ensure safety.

1. Engineering Controls:

» Always handle 2-APB hydrochloride in a well-ventilated area, preferably within a certified
chemical fume hood.

o Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.

2. Personal Protective Equipment (PPE):

» Gloves: Wear two pairs of chemical-resistant gloves, with the outer glove being a long-cuffed
nitrile or neoprene glove.[5]

o Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against
splashes.[5][6]

o Lab Coat/Gown: A disposable, fluid-resistant gown or a dedicated lab coat made of a low-
permeability fabric should be worn.[5]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved N95 or higher-level respirator is required.[7][3]

3. Handling Procedures:
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» Before handling, carefully read all available safety information and have a clear
understanding of the experimental protocol.

e Weigh and transfer the compound within a fume hood to minimize the risk of inhalation.
» Avoid direct contact with the skin, eyes, and clothing.[6]

o Use dedicated and clearly labeled equipment for handling this compound.

o Keep containers tightly closed when not in use.[6]

4. Storage:

» Store 2-APB hydrochloride in a cool, dry, and well-ventilated area, away from incompatible
materials.

e The storage area should be secure and accessible only to authorized personnel.

o Keep the container tightly sealed.[3]

Emergency Procedures

1. In Case of Skin Contact:

¢ Immediately remove contaminated clothing.

o Wash the affected area with copious amounts of soap and water for at least 15 minutes.[4]
o Seek medical attention if irritation persists.

2. In Case of Eye Contact:

« Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[4]

e Seek immediate medical attention.

3. In Case of Inhalation:
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e Move the individual to fresh air.[4][6]

e If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[4][6]
» Seek immediate medical attention.

4. In Case of Ingestion:

e Do NOT induce vomiting.

e Rinse mouth with water.[4]

o Never give anything by mouth to an unconscious person.[4]

o Seek immediate medical attention.[4]

5. In Case of a Spill:

» Evacuate the area and restrict access.

o Wear appropriate PPE, including respiratory protection.

» Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

e Collect the absorbed material into a sealed, labeled container for proper disposal.
¢ Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

All waste containing 2-APB hydrochloride must be treated as hazardous waste and disposed
of in accordance with all local, state, and federal regulations.

1. Waste Collection:

o Collect all contaminated materials, including gloves, disposable lab coats, and absorbent
materials, in a designated and clearly labeled hazardous waste container.

» Do not mix this waste with other chemical waste streams unless explicitly permitted.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/msds/5-APB-hydrochloride.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD715856.pdf
https://www.chemicalbook.com/msds/5-APB-hydrochloride.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD715856.pdf
https://www.chemicalbook.com/msds/5-APB-hydrochloride.pdf
https://www.chemicalbook.com/msds/5-APB-hydrochloride.pdf
https://www.chemicalbook.com/msds/5-APB-hydrochloride.pdf
https://www.benchchem.com/product/b160591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

2. Disposal Procedure:

e For unused or expired 2-APB hydrochloride, do not dispose of it down the drain or in the

regular trash.

e The recommended disposal method is to mix the compound with an unappealing, inert
substance like cat litter or used coffee grounds, place it in a sealed container, and then
dispose of it in the designated hazardous waste stream.[9]

 Alternatively, consult your institution's environmental health and safety (EHS) office for

specific disposal protocols.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-APB hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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